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Compound of Interest

Compound Name: cis-1-Chloro-1-butene

Cat. No.: B1624030 Get Quote

An In-depth Technical Guide on cis-1-Chloro-1-butene (CAS 7611-86-1)

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document synthesizes publicly available technical information on cis-1-
Chloro-1-butene. While extensive research has been conducted, detailed, step-by-step

experimental protocols for the synthesis and specific reactions of this particular compound are

not readily available in the cited literature. The protocols provided are representative examples

for the relevant chemical transformations. All laboratory work should be conducted with

appropriate safety precautions and after consulting primary literature.

Introduction
cis-1-Chloro-1-butene, systematically named (Z)-1-chlorobut-1-ene, is an organochlorine

compound with the CAS Registry Number 7611-86-1. As a vinyl chloride, its chemical reactivity

is characterized by the carbon-carbon double bond and the attached chlorine atom, making it a

potential building block in organic synthesis. Vinyl halides are valuable intermediates in a

variety of coupling reactions, including Suzuki, Stille, and Heck couplings, which are

fundamental transformations in the synthesis of complex organic molecules, including

pharmaceutical intermediates. This guide provides a summary of its known physicochemical

properties, synthesis methods, potential chemical reactivity, and applications, with a focus on

its relevance to the field of drug discovery and development.
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The known physical and chemical properties of cis-1-Chloro-1-butene are summarized in the

table below. Data has been compiled from various chemical databases and literature sources.

Property Value Reference(s)

CAS Number 7611-86-1 [1][2]

IUPAC Name (Z)-1-chlorobut-1-ene [2]

Synonyms
cis-1-Chloro-1-butene, (1Z)-1-

Chloro-1-butene
[1][3]

Molecular Formula C₄H₇Cl [1]

Molecular Weight 90.55 g/mol [1][2]

Boiling Point
63.55 °C to 68 °C at 760

mmHg
[1]

Melting Point -96 °C (estimate) [1]

Density 0.909 g/cm³ [1]

Refractive Index 1.425 [1]

LogP (Octanol/Water) 2.149 [1]

Vapor Pressure 154 mmHg at 25°C [1]

SMILES CC/C=C\Cl [2]

InChIKey
DUDKKPVINWLFBI-

ARJAWSKDSA-N
[1][2]

Synthesis and Experimental Protocols
The stereoselective synthesis of (Z)-vinyl chlorides can be challenging. Literature suggests

several potential routes to cis-1-Chloro-1-butene, although detailed, readily reproducible

protocols for this specific molecule are scarce.
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One documented reaction pathway is the gas-phase dehydrochlorination of 1,1-dichlorobutane.

[1] This elimination reaction yields (Z)-1-chlorobut-1-ene and hydrogen chloride.

1,1-Dichlorobutane

(Z)-1-chlorobut-1-ene

Δ
-HCl

+ HCl

Click to download full resolution via product page

Caption: Synthesis of (Z)-1-chlorobut-1-ene via dehydrochlorination.

Synthesis via Reduction of Trichloroalkanes
A convenient and highly stereoselective method for preparing (Z)-1-chloro-1-alkenes involves

the mild, room-temperature reduction of 1,1,1-trichloroalkanes with chromium(II) chloride

(CrCl₂). While a specific protocol for the butene derivative is not detailed, this general method

represents a key synthetic strategy.

Generalized Experimental Protocol: Suzuki-Miyaura
Coupling
Vinyl chlorides are competent coupling partners in palladium-catalyzed cross-coupling

reactions. The Suzuki-Miyaura coupling, which forms a new carbon-carbon bond between an

organoboron species and an organic halide, is a cornerstone of modern organic synthesis.

Below is a generalized protocol for the Suzuki coupling of a vinyl chloride, which should be

adaptable for cis-1-Chloro-1-butene.
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Reaction: (Z)-R-CH=CH-Cl + R'-B(OH)₂ → (Z)-R-CH=CH-R'

Materials:

(Z)-1-Chloro-1-butene (1.0 mmol, 1.0 equiv)

Aryl or Vinyl Boronic Acid (1.2 mmol, 1.2 equiv)

Palladium Catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol%)

Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 mmol, 2.0 equiv)

Solvent (e.g., 1,4-Dioxane/Water mixture, typically 4:1)

Methodology:

To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the boronic acid

(1.2 mmol), the base (2.0 mmol), and the palladium catalyst (0.03 mmol).

Evacuate and backfill the flask with the inert gas three times.

Add the solvent system (e.g., 4 mL of dioxane and 1 mL of water) via syringe.

Stir the mixture at room temperature for 15 minutes to ensure dissolution and pre-activation

of the catalyst.

Add cis-1-Chloro-1-butene (1.0 mmol) to the reaction mixture via syringe.

Heat the reaction mixture to the desired temperature (typically 80-100 °C) and monitor the

reaction progress by TLC or GC-MS.

Upon completion, cool the reaction to room temperature and dilute with an organic solvent

like ethyl acetate.

Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate or

magnesium sulfate.

Filter the mixture and concentrate the solvent under reduced pressure.
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Purify the crude product by silica gel column chromatography to yield the desired coupled

product.[4]

Generalized Suzuki-Miyaura Catalytic Cycle

Pd(0)L₂
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Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Applications in Research and Drug Development
While specific examples detailing the use of cis-1-Chloro-1-butene in the synthesis of an

FDA-approved drug are not prominent in the literature, its structural motif is of significant

interest. Chlorinated organic molecules are widely utilized in medicinal chemistry.

A Chinese patent indicates that compounds of the class "cis-1-halo-2-chloroalkene" can serve

as versatile intermediates for preparing polysubstituted aromatic hydrocarbons and Z-

trisubstituted alkenes. The patent highlights their utility in synthesizing pharmaceutical

intermediates and natural products, and specifically mentions the development of a new

synthetic route to Vitamin A. This suggests that cis-1-Chloro-1-butene, as a member of this

class, holds potential as a precursor for complex molecular architectures relevant to drug

discovery.

The ability of vinyl halides to participate in stereoretentive cross-coupling reactions means that

the cis geometry of the double bond can be transferred to a more complex product, which is a

critical consideration in the synthesis of stereochemically defined drug candidates.
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Toxicological and Safety Information
A specific Safety Data Sheet (SDS) for cis-1-Chloro-1-butene (CAS 7611-86-1) is not readily

available. The following information is based on data for related isomers such as 1-chloro-2-

butene and should be treated as a guideline only. A thorough risk assessment should be

conducted before handling.

Physical Hazards: The compound is expected to be a highly flammable liquid and vapor.

Vapors may form explosive mixtures with air.

Health Hazards: Expected to be harmful if swallowed or inhaled and may cause skin and eye

irritation or burns. Vinyl chlorides as a class can have varying toxicological profiles, and

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, is essential.

Handling: All manipulations should be performed in a well-ventilated fume hood. Keep away

from heat, sparks, open flames, and other ignition sources. Use non-sparking tools and take

precautionary measures against static discharge.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [cis-1-Chloro-1-butene CAS number 7611-86-1].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1624030#cis-1-chloro-1-butene-cas-number-7611-
86-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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